Cas no 952968-85-3 (N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide)

N-{5-(3-Methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide is a synthetic organic compound featuring a furan-2-carboxamide moiety linked to a 5-(3-methoxyphenyl)-1,2-oxazole scaffold. This structure suggests potential utility in medicinal chemistry, particularly as a bioactive intermediate or pharmacophore due to the presence of heterocyclic systems known for diverse biological activities. The methoxyphenyl and furan groups may enhance binding affinity and selectivity in target interactions. Its well-defined molecular framework allows for precise modifications, making it valuable in drug discovery and development. The compound's stability and synthetic accessibility further support its use in research applications, including structure-activity relationship studies.

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide structure

952968-85-3 structure

Product Name:N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide

CAS No:952968-85-3

MF:C₁₆H₁₄N₂O₄

MW:298.293364048004

CID:6354280

PubChem ID:16867072

Update Time:2025-05-20

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide
- N-{[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide
- N-((5-(3-methoxyphenyl)isoxazol-3-yl)methyl)furan-2-carboxamide
- N-[[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl]furan-2-carboxamide
- F2493-0617
- 952968-85-3
- AKOS024651730
- Inchi： 1S/C16H14N2O4/c1-20-13-5-2-4-11(8-13)15-9-12(18-22-15)10-17-16(19)14-6-3-7-21-14/h2-9H,10H2,1H3,(H,17,19)
- InChI Key： SMYCGUIOMKIVOV-UHFFFAOYSA-N
- SMILES： O1C(=CC(CNC(C2=CC=CO2)=O)=N1)C1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 298.09535693g/mol
Monoisotopic Mass: 298.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 77.5Å²

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2493-0617-1mg	N-{[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide	952968-85-3	90%+	1mg	$54.0	2023-05-16

N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide

Recent Advances in the Study of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide (CAS: 952968-85-3)

The compound N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide (CAS: 952968-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic pathways for N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide, with particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to improved synthetic protocols that are both scalable and reproducible, making the compound more accessible for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2) and certain kinases involved in cell proliferation. These findings suggest potential applications in the treatment of inflammatory diseases and certain types of cancer.

Mechanistic studies have further elucidated the interactions between N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide and its molecular targets. Computational modeling and X-ray crystallography have provided insights into the binding modes of the compound, revealing key structural features that contribute to its activity. These insights are invaluable for the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of the compound to improve its clinical potential.

In conclusion, N-{5-(3-methoxyphenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.